Cas no 922162-81-0 (Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)-)

• Product Name: Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)-
• CAS No: 922162-81-0
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 741989
• PubChem ID: 71421738
• Update Time: 2025-04-19

Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2-(2,2-dimethylpropoxy)-
• 4-chloro-2-(2,2-dimethylpropoxy)aniline
• DTXSID60840787
• 922162-81-0

• Inchi： 1S/C11H16ClNO/c1-11(2,3)7-14-10-6-8(12)4-5-9(10)13/h4-6H,7,13H2,1-3H3
• InChI Key： DVGGQHFUNDEAGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OCC(C)(C)C)N

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų